Cas no 357263-43-5 (5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 357263-43-5
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD11845534
• CID: 844733
• PubChem ID: 11030208
• Update Time: 2025-05-23

5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-7-methyl-4-azaindole
• 1H-Pyrrolo[3,2-b]pyridine, 5-chloro-7-methyl-
• 5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine
• SCHEMBL1763800
• DTXSID90452493
• FHZBSORNJHMVPY-UHFFFAOYSA-N
• AS-41577
• SY128767
• AKOS025149532
• MFCD11845534
• DA-06469
• 357263-43-5
• CS-0050513
• PB26702

• MDL： MFCD11845534
• Inchi： 1S/C8H7ClN2/c1-5-4-7(9)11-6-2-3-10-8(5)6/h2-4,10H,1H3
• InChI Key： FHZBSORNJHMVPY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C2C(C=CN2)=N1

Computed Properties

• Exact Mass: 166.02991
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 315.9±37.0℃ at 760 mmHg
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 28.68

Additional information on 5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine

Introduction to 5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 357263-43-5)

5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 357263-43-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both chloro and methyl substituents on the pyrrolopyridine core enhances its chemical diversity, making it a valuable scaffold for drug discovery and development.

The 1H-pyrrolo[3,2-b]pyridine scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. This structural feature has been exploited in the design of molecules with pharmacological properties ranging from antimicrobial to anticancer effects. The 5-chloro substituent at the 5-position of the pyrrolopyridine ring introduces a region of electrophilicity, which can be leveraged for further functionalization through reactions such as nucleophilic aromatic substitution or cross-coupling reactions. Meanwhile, the 7-methyl group at the 7-position provides steric and electronic modulation, influencing the overall reactivity and binding affinity of the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. 5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine has emerged as a promising candidate in this regard, particularly in the context of targeting diseases associated with protein-protein interactions. The pyrrolopyridine core is known to mimic natural product scaffolds, which have been historically successful in drug development. The compound’s ability to engage with biological macromolecules makes it a versatile tool for medicinal chemists seeking to design next-generation therapeutics.

One of the most compelling aspects of 5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine is its potential as a building block for more complex molecules. The chlorine atom at the 5-position can be readily modified through various synthetic pathways, allowing for the introduction of additional functional groups that can enhance binding interactions or improve pharmacokinetic properties. Similarly, the methyl group at the 7-position can be used as a handle for further derivatization, enabling chemists to explore a wide range of structural variations.

The compound’s relevance is further underscored by its presence in several ongoing research projects aimed at identifying novel bioactive molecules. For instance, studies have demonstrated its utility as an intermediate in the synthesis of molecules targeting kinases and other enzymes involved in cancer progression. The pyrrolopyridine scaffold’s ability to adopt multiple conformations also contributes to its versatility, allowing it to fit into diverse binding pockets within biological targets.

From a computational chemistry perspective, 5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine has been subjected to extensive molecular modeling studies to understand its interactions with potential targets. These studies have provided insights into how modifications at the 5- and 7-positions can fine-tune binding affinities and selectivity. Such information is crucial for designing molecules with improved therapeutic profiles and reduced side effects.

The synthesis of 5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine itself is another area of interest. Researchers have developed efficient synthetic routes that leverage modern organic transformations to construct this scaffold in high yield and purity. These synthetic strategies are not only important for producing the compound itself but also serve as templates for synthesizing related derivatives.

In conclusion,5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 357263-43-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing some of today’s most pressing medical challenges. As research continues to uncover new applications for this compound and its derivatives,5-chloro-7-methyl-1H-pyrrolo[3,2-b]pyridine is poised to play an increasingly important role in shaping the future of medicinal chemistry.